Cas no 645337-26-4 (Benzo[b][1,6]naphthyridine-4-carbonitrile, 3-[(4-methoxyphenyl)amino]-)
645337-26-4 structure
Product Name:Benzo[b][1,6]naphthyridine-4-carbonitrile, 3-[(4-methoxyphenyl)amino]-
CAS No:645337-26-4
MF:C20H14N4O
MW:326.351363658905
CID:423227
PubChem ID:71379729
Update Time:2025-04-19
Benzo[b][1,6]naphthyridine-4-carbonitrile, 3-[(4-methoxyphenyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- Benzo[b][1,6]naphthyridine-4-carbonitrile, 3-[(4-methoxyphenyl)amino]-
- 3-(4-methoxyanilino)benzo[b][1,6]naphthyridine-4-carbonitrile
- DTXSID30802276
- 3-[(4-METHOXYPHENYL)AMINO]BENZO[B]1,6-NAPHTHYRIDINE-4-CARBONITRILE
- 3-((4-Methoxyphenyl)amino)benzo[b][1,6]naphthyridine-4-carbonitrile
- 645337-26-4
-
- Inchi: 1S/C20H14N4O/c1-25-16-8-6-15(7-9-16)23-20-17(11-21)19-14(12-22-20)10-13-4-2-3-5-18(13)24-19/h2-10,12H,1H3,(H,22,23)
- InChI Key: RURSNRWZHDYLJN-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(=CC=1)NC1=C(C#N)C2C(C=N1)=CC1C=CC=CC=1N=2
Computed Properties
- Exact Mass: 326.11692
- Monoisotopic Mass: 326.11676108g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 495
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 70.8Ų
Experimental Properties
- PSA: 70.83
Benzo[b][1,6]naphthyridine-4-carbonitrile, 3-[(4-methoxyphenyl)amino]- Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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